Cas no 2010227-60-6 (5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2010227-60-6
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5761603
• PubChem ID: 126853115
• Update Time: 2025-07-15

5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• F6543-9068
• morpholin-4-yl(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 2010227-60-6
• AKOS032466626
• 5-(morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• Methanone, 4-morpholinyl-2-thia-5-azabicyclo[2.2.1]hept-5-yl-
• 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C10H16N2O2S/c13-10(11-1-3-14-4-2-11)12-6-9-5-8(12)7-15-9/h8-9H,1-7H2
• InChI Key： QHQIDIRVKNZOOW-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 379.5±42.0 °C(Predicted)
• pka: -0.76±0.20(Predicted)

Additional information on 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

Introduction to 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2010227-60-6)

5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, characterized by its unique sulfur and nitrogen-containing heterocycles, presents a promising scaffold for the development of novel bioactive molecules. The compound’s molecular framework, incorporating a morpholine moiety and an azabicyclo[2.2.1]heptane core, offers a rich chemical space for functionalization, making it an attractive candidate for further exploration in drug discovery.

The CAS No. 2010227-60-6 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and databases. This numbering system is essential for researchers to accurately retrieve and cite the compound in their studies, facilitating collaboration and reproducibility across global scientific communities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural properties of 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane, predicting its potential interactions with biological targets. The presence of both sulfur and nitrogen atoms in its structure suggests that it may exhibit diverse pharmacological activities, including antimicrobial, anti-inflammatory, and even anticancer properties. These predictions are based on the known bioactivity of morpholine derivatives and the structural features of azabicycloalkanes, which are frequently explored in medicinal chemistry.

The morpholine ring in 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane is particularly noteworthy due to its ability to form stable hydrogen bonds with biological targets such as enzymes and receptors. This interaction mode is crucial for drug design, as it can enhance binding affinity and selectivity. Additionally, the sulfur atom in the thia group introduces further variability in electronic properties, allowing for fine-tuning of the compound’s reactivity and biological activity.

In the context of modern drug discovery, the synthesis of complex heterocyclic compounds like 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane represents a significant challenge but also a rewarding opportunity. Advances in synthetic methodologies have made it possible to construct such intricate molecular frameworks with increasing efficiency and precision. Techniques such as transition metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in building the desired scaffolds while maintaining high yields and purity.

One of the most exciting aspects of 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane is its potential as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can explore new pharmacophores and optimize its biological activity. For instance, replacing the morpholine ring with other nitrogen-containing heterocycles or introducing additional substituents at strategic positions could lead to compounds with enhanced potency or reduced side effects.

The azabicyclo[2.2.1]heptane core is another critical feature that contributes to the compound’s appeal in drug development. This bicyclic system is known for its stability and flexibility, which can be advantageous for fitting into binding pockets of target proteins or enzymes. Moreover, the presence of both sulfur and nitrogen atoms provides multiple sites for interaction with biological targets, increasing the likelihood of finding compounds with desirable pharmacological properties.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of bioactivity. The morpholine-4-carbonyl moiety in 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane bears a sulfonamide group, which is a well-known pharmacophore found in many successful drugs. This functional group has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a valuable component in drug design.

The synthesis of 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the bicyclic core, followed by functional group transformations to introduce the morpholine ring and sulfonamide moiety. Advances in catalytic systems have allowed researchers to streamline these processes, reducing reaction times and minimizing waste.

In conclusion, 5-(Morpholine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2010227- 60- 6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the morpholine ring and azabicyclo[ 2. 2. 1] heptane core, make it an attractive candidate for further exploration. With continued advances in synthetic chemistry and computational modeling, this compound holds promise for the development of novel therapeutic agents that address unmet medical needs.